Cas no 23619-09-2 (2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl-)

2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl- structure
23619-09-2 structure
Product name:2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl-
CAS No:23619-09-2
MF:C18H19NOS2
MW:329.479562044144
CID:255788
PubChem ID:211857

2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl-
    • 4-hydroxy-4-phenyl-3-(1-phenylpropan-2-yl)-1,3-thiazolidine-2-thione
    • 2-Thiazolidinethione, 4-hydroxy-3-(alpha-methylphenethyl)-4-phenyl-
    • DTXSID40946438
    • 4-Hydroxy-3-(alpha-methylphenethyl)-4-phenyl-2-thiazolidinethione
    • 23619-09-2
    • Inchi: InChI=1S/C18H19NOS2/c1-14(12-15-8-4-2-5-9-15)19-17(21)22-13-18(19,20)16-10-6-3-7-11-16/h2-11,14,20H,12-13H2,1H3
    • InChI Key: KGNCBKVGLKGECJ-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC=CC=2)CSC(=S)N1C(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 329.09097
  • Monoisotopic Mass: 329.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9Ų
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.29
  • Boiling Point: 501.6°C at 760 mmHg
  • Flash Point: 257.1°C
  • Refractive Index: 1.696
  • PSA: 23.47

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